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Compound of Interest

Compound Name: EHT 1864

Cat. No.: B1671146 Get Quote

EHT 1864 is a small molecule inhibitor that has garnered significant interest within the research

community for its specific action on the Rac family of small GTPases. This technical guide

provides an in-depth overview of the foundational research concerning EHT 1864's biological

activity, mechanism of action, and its effects on various cellular processes. The information is

tailored for researchers, scientists, and drug development professionals, presenting

quantitative data, detailed experimental protocols, and visual representations of key signaling

pathways.

Core Mechanism of Action
EHT 1864 functions as a potent and specific inhibitor of the Rac family of small GTPases.[1][2]

Its mechanism involves direct binding to Rac proteins, which promotes the loss of bound

guanine nucleotides (GDP/GTP).[1][2] This action locks the Rac GTPase in an inert and

inactive conformation, thereby preventing its interaction with downstream effectors.[2] This

novel mechanism of guanine nucleotide displacement distinguishes EHT 1864 from other

inhibitors that target upstream activators or downstream effectors of Rho GTPases.[3]

Quantitative Biological Data
The biological activity of EHT 1864 has been quantified across various studies, providing key

metrics for its potency and efficacy.
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Parameter Value Target Notes

Binding Affinity (Kd) 40 nM Rac1

50 nM Rac1b

60 nM Rac2

230 nM Rac3

Inhibition of GSIS ~13% (not significant)
Glucose-Stimulated

Insulin Secretion

At 5 µM concentration

in INS-1 832/13 cells.

[4]

Complete Inhibition
Glucose-Stimulated

Insulin Secretion

At 10 µM

concentration in INS-1

832/13 cells.[4][5]

Effect on Basal Insulin

Secretion

Modest Increase

(~50%)

Basal Insulin

Secretion

At 10 µM

concentration in INS-1

832/13 cells.[4]

Reduction in Brain

Aβ40
37% β-amyloid peptide 40

In guinea pigs with

intraperitoneal

injections of 10 and 40

mg/kg/day for 15

days.[6]

Key Signaling Pathways Modulated by EHT 1864
EHT 1864 primarily impacts signaling pathways downstream of Rac1 activation. One of the

well-documented effects is its role in the context of glucose-stimulated insulin secretion (GSIS)

in pancreatic β-cells.
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Rac1 Activation Assay Workflow

INS-1 832/13 Cell Culture
(2.5 mM Glucose, 2.5% FBS)

Pre-incubation with EHT 1864 (1h)

Stimulation with Low (2.5 mM) or
High (20 mM) Glucose (20 min)

Cell Lysis

G-LISA Assay for Rac1-GTP

Quantify Fold Change
vs. Low Glucose

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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